Cas no 1083401-25-5 (2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid)

• Product Name: 2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid
• CAS No: 1083401-25-5
• MF: C₇H₆N₂O₄S
• MW: 214.198540210724
• CID: 6296880
• PubChem ID: 130118291
• Update Time: 2025-05-21

2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-781751
• 1083401-25-5
• 2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid
• 2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid

• Inchi： 1S/C7H6N2O4S/c10-7(11)4-1-2-5-6(3-4)9-14(12,13)8-5/h1-3,8-9H,(H,10,11)
• InChI Key： YSQVVDWEPHJIPT-UHFFFAOYSA-N
• SMILES： S1(NC2C=CC(C(=O)O)=CC=2N1)(=O)=O

Computed Properties

• Exact Mass: 214.00482785g/mol
• Monoisotopic Mass: 214.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 104Ų

Additional information on 2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid

Comprehensive Overview of 2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid (CAS No. 1083401-25-5)

2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid (CAS No. 1083401-25-5) is a specialized organic compound with significant applications in pharmaceutical research and material science. This heterocyclic compound, featuring a benzothiadiazole core, has garnered attention due to its unique structural properties and potential in drug development. Researchers and industry professionals frequently search for "benzothiadiazole derivatives" and "CAS 1083401-25-5 applications," reflecting its growing relevance in modern chemistry.

The molecular structure of 2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid includes a carboxylic acid functional group, which enhances its reactivity and utility in synthetic pathways. This compound is often explored for its role in designing "small molecule inhibitors" and "biologically active compounds," addressing current trends in targeted therapy and precision medicine. Its CAS number 1083401-25-5 is a critical identifier for regulatory and procurement purposes, ensuring accurate sourcing in laboratory settings.

In pharmaceutical applications, 2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid serves as a building block for novel drug candidates. Its benzothiadiazole scaffold is known to interact with biological targets, making it valuable for "drug discovery" and "medicinal chemistry." Recent studies highlight its potential in modulating enzyme activity, aligning with the increasing demand for "enzyme inhibitors" in treating metabolic disorders.

From a material science perspective, this compound's electron-deficient benzothiadiazole unit contributes to its use in "organic electronics" and "photovoltaic materials." Researchers investigating "organic semiconductors" often reference CAS 1083401-25-5 due to its ability to enhance charge transport properties. This aligns with global efforts to develop sustainable energy solutions, a hot topic in scientific and industrial communities.

The synthesis of 2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid typically involves multi-step organic reactions, emphasizing the importance of "high-purity intermediates" in chemical manufacturing. Quality control measures for CAS 1083401-25-5 are stringent, ensuring compliance with "Good Manufacturing Practices (GMP)" for research and commercial use. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, addressing the industry's focus on "analytical validation."

Market dynamics for benzothiadiazole-based compounds show steady growth, driven by demand in "pharmaceutical R&D" and "advanced materials." Suppliers of 2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid often highlight its "custom synthesis" capabilities, catering to niche research needs. The compound's CAS registry number 1083401-25-5 facilitates global trade, with regulatory databases ensuring safe handling and transportation.

Environmental and safety profiles of 2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid are well-documented, addressing concerns about "green chemistry" and "sustainable synthesis." Its biodegradability and low toxicity make it suitable for "eco-friendly applications," a priority in contemporary chemical industries. Researchers frequently query "CAS 1083401-25-5 safety data" to ensure compliance with laboratory protocols.

Future prospects for 2,2-Dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazole-5-carboxylic acid include expanded roles in "therapeutic agent development" and "smart materials." Innovations in "crystal engineering" may further exploit its molecular properties, while collaborations between academia and industry could accelerate its commercialization. The compound's CAS number 1083401-25-5 will remain pivotal in tracking these advancements across scientific literature.